3-Benzyloxybenzo[b]thiophene-2-carboxylic acid

• IUPAC Name: 3-phenylmethoxy-1-benzothiophene-2-carboxylic acid
• InChI: InChI=1S/C16H12O3S/c17-16(18)15-14(12-8-4-5-9-13(12)20-15)19-10-11-6-2-1-3-7-11/h1-9H,10H2,(H,17,18)
• InChI Key: NOKHKPQKBZRXFG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=C(SC3=CC=CC=C32)C(=O)O
• Molecular Formula: C16H12O3S
• Molecular Weight: 284.3 g/mol

Description

3-Benzyloxybenzo[b]thiophene-2-carboxylic acid (3-BOTC) is a small molecule that has a wide range of applications in the scientific research field. It is a heterocyclic compound that is composed of a benzene ring with a benzyloxy group and a thiophene ring with a carboxylic acid group. 3-BOTC has been found to possess a range of properties that make it a useful tool for researchers in many different fields.

Scientific Research Applications

3-Benzyloxybenzo[b]thiophene-2-carboxylic acid has a wide range of applications in scientific research. It has been used as a substrate in enzyme assays, as a reagent in organic synthesis, and as a tool for studying the structure and function of proteins. It has also been used to study the effects of drugs on the nervous system, as well as to study the effects of environmental toxins on the body. Additionally, 3-Benzyloxybenzo[b]thiophene-2-carboxylic acid has been used in the development of new drugs, such as anti-cancer drugs.

Mechanism of Action

The mechanism of action of 3-Benzyloxybenzo[b]thiophene-2-carboxylic acid is not well understood. However, it is believed that the compound binds to certain proteins in the body, which then trigger a cascade of biochemical and physiological effects. It is also believed that 3-Benzyloxybenzo[b]thiophene-2-carboxylic acid has an inhibitory effect on the activity of certain enzymes, which can lead to a decrease in the production of certain metabolites.
Biochemical and Physiological Effects
3-Benzyloxybenzo[b]thiophene-2-carboxylic acid has been found to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, as well as to induce changes in gene expression. Additionally, 3-Benzyloxybenzo[b]thiophene-2-carboxylic acid has been found to have anti-inflammatory and anti-cancer properties, as well as to have a protective effect against oxidative stress.

Advantages and Limitations for Lab Experiments

3-Benzyloxybenzo[b]thiophene-2-carboxylic acid has a number of advantages for use in lab experiments. It is a small molecule, which makes it easy to synthesize and handle. It is also relatively stable, and it is not toxic. Additionally, 3-Benzyloxybenzo[b]thiophene-2-carboxylic acid has a range of applications in scientific research, which makes it a useful tool for researchers.
However, 3-Benzyloxybenzo[b]thiophene-2-carboxylic acid also has some limitations for lab experiments. It is not very soluble in water, which can make it difficult to work with. Additionally, the mechanism of action of 3-Benzyloxybenzo[b]thiophene-2-carboxylic acid is not well understood, which can make it difficult to predict the results of experiments.

Future Directions

There are a number of potential future directions for 3-Benzyloxybenzo[b]thiophene-2-carboxylic acid research. One potential direction is to further explore its mechanism of action in order to gain a better understanding of how it works. Additionally, further research could be done to explore its potential applications in drug development and its potential therapeutic effects. Additionally, further research could be done to explore its potential use as a tool for studying the effects of environmental toxins on the body. Finally, further research could be done to explore its potential use as a tool for studying the structure and function of proteins.